Cas no 101681-81-6 (5-methoxy-1H-Indole-2-carbonitrile)

• Product Name: 5-methoxy-1H-Indole-2-carbonitrile
• CAS No: 101681-81-6
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 1096406
• PubChem ID: 11062865
• Update Time: 2025-04-20

5-methoxy-1H-Indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1H-Indole-2-carbonitrile
• 101681-81-6
• SCHEMBL1429200
• HLUIAVJOEJUQAA-UHFFFAOYSA-N
• 5-Methoxy-(1H)-indole-2-carbonitrile

• Inchi： 1S/C10H8N2O/c1-13-9-2-3-10-7(5-9)4-8(6-11)12-10/h2-5,12H,1H3
• InChI Key： HLUIAVJOEJUQAA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C=C(C#N)N2

Computed Properties

• Exact Mass: 172.063663g/mol
• Monoisotopic Mass: 172.063663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 172.18g/mol
• XLogP3: 2.1
• Topological Polar Surface Area: 48.8Ų